Cas no 1409267-23-7 ((2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine)

(2,4-Dimethylphenyl)methyl 2-(4-methylcyclohexyl)ethylamine is a specialized amine compound featuring a unique structural combination of aromatic and cycloaliphatic moieties. The presence of a 2,4-dimethylphenyl group enhances steric and electronic properties, while the 4-methylcyclohexyl substituent contributes to conformational flexibility and lipophilicity. This structure suggests potential utility in pharmaceutical intermediates or agrochemical applications, where tailored hydrophobicity and steric hindrance may influence reactivity or biological activity. The compound’s defined regiochemistry and functional group arrangement offer opportunities for further derivatization, making it a versatile building block in synthetic chemistry. Its stability and purity are critical for reproducible performance in research and industrial processes.
(2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine structure
1409267-23-7 structure
Product Name:(2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine
CAS No:1409267-23-7
MF:C18H29N
MW:259.429565191269
MDL:MFCD19438713
CID:5606865
PubChem ID:64229408
Update Time:2025-05-30

(2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • 1409267-23-7
    • [(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • AKOS013550064
    • EN300-840677
    • (2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine
    • MDL: MFCD19438713
    • Inchi: 1S/C18H29N/c1-14-4-7-17(8-5-14)10-11-19-13-18-9-6-15(2)12-16(18)3/h6,9,12,14,17,19H,4-5,7-8,10-11,13H2,1-3H3
    • InChI Key: NGFWQJOGEZUFPH-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC(C)=CC=1C)CCC1CCC(C)CC1

Computed Properties

  • Exact Mass: 259.229999929g/mol
  • Monoisotopic Mass: 259.229999929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 12Ų

(2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-840677-1.0g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
1.0g
$557.0 2024-05-21
Enamine
EN300-840677-0.05g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
0.05g
$468.0 2024-05-21
Enamine
EN300-840677-0.1g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
0.1g
$490.0 2024-05-21
Enamine
EN300-840677-0.25g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
0.25g
$513.0 2024-05-21
Enamine
EN300-840677-0.5g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
0.5g
$535.0 2024-05-21
Enamine
EN300-840677-1g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7
1g
$557.0 2023-09-02
Enamine
EN300-840677-2.5g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
2.5g
$1089.0 2024-05-21
Enamine
EN300-840677-5g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7
5g
$1614.0 2023-09-02
Enamine
EN300-840677-10g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7
10g
$2393.0 2023-09-02
Enamine
EN300-840677-5.0g
[(2,4-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
1409267-23-7 95%
5.0g
$1614.0 2024-05-21

Additional information on (2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine

Chemical Profile of (2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine and CAS No. 1409267-23-7

Compound with the CAS number 1409267-23-7 and the product name (2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural configuration, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure, featuring a combination of aromatic and aliphatic moieties, suggests a multifaceted role in drug design and development.

The< strong>(2,4-dimethylphenyl)methyl moiety in the compound's name indicates the presence of a benzene ring substituted with two methyl groups at the 2 and 4 positions. This aromatic ring is a common feature in many pharmacologically active molecules, contributing to their binding affinity and metabolic stability. The< strong>2-(4-methylcyclohexyl)ethylamine part of the molecule introduces a bulky, cyclic aliphatic group that can influence both the solubility and the pharmacokinetic properties of the compound. This structural design is particularly intriguing as it allows for interactions with biological targets that may require specific spatial and electronic characteristics.

In recent years, there has been a growing interest in compounds that exhibit both central nervous system (CNS) activity and modulatory effects on peripheral receptors. The< strong>(2,4-dimethylphenyl)methyl group is known to enhance penetration through the blood-brain barrier, making it a valuable component in designing neuroactive agents. Concurrently, the< strong>2-(4-methylcyclohexyl)ethylamine moiety can provide steric hindrance that may prevent unwanted side effects associated with simpler amine derivatives. This combination makes the compound a promising candidate for further investigation in the development of novel therapeutics.

The pharmacological potential of this compound has been explored in several preclinical studies. Research indicates that it may interact with multiple neurotransmitter systems, including serotonin and dopamine pathways, which are implicated in mood regulation, cognitive function, and pain perception. The presence of both methyl groups on the aromatic ring enhances its lipophilicity, facilitating its interaction with membrane-bound receptors. Additionally, the cyclohexyl group's spatial orientation can modulate receptor binding affinity by influencing the compound's conformational flexibility.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to target specific diseases or conditions. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes involved in pro-inflammatory cytokine production. This suggests that it could be developed into a therapeutic agent for chronic inflammatory disorders.

The synthesis of< strong>(2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the Friedel-Crafts alkylation of o-xylene to introduce the< strong>(2,4-dimethylphenyl) group onto an aromatic ring. Subsequent reactions involve nucleophilic substitution or reduction steps to introduce the< strong>2-(4-methylcyclohexyl)ethylamine moiety. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to achieve optimal results.

The analytical characterization of this compound is crucial for understanding its chemical behavior and ensuring its purity for biological studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its molecular structure and assess impurities. These analytical methods provide detailed insights into the compound's chemical environment, which is essential for interpreting its biological activity.

In conclusion, compound CAS No.< strong>1409267-23-7, known as< strong>(2,4-dimethylphenyl)methyl2-(4-methylcyclohexyl)ethylamine, represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer potential advantages in drug design, particularly in targeting neurological and inflammatory disorders. Further research is warranted to explore its full pharmacological spectrum and develop novel therapeutic applications based on its scaffold structure.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.